ACID ORANGE 154
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions: : Acid Orange 154 is generally synthesized through chemical reactions involving synthetic dye molecules. The specific preparation method depends on the conditions of the chemical reaction and the choice of raw materials .
Industrial Production Methods: : Industrially, this compound is produced by chemical synthesis, which involves the reaction of specific raw materials under controlled conditions to yield the desired dye . The process typically includes steps such as diazotization, coupling, and purification to ensure the quality and consistency of the final product .
Chemical Reactions Analysis
Types of Reactions: : Acid Orange 154 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions .
Common Reagents and Conditions: : The reactions often involve reagents such as acids, bases, and oxidizing or reducing agents under specific conditions to achieve the desired transformations .
Major Products Formed: : The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may lead to the formation of different oxidized derivatives of this compound .
Scientific Research Applications
Chemistry: : Acid Orange 154 is widely used as a dye in the textile, leather, and paper industries due to its excellent dyeing properties .
Biology and Medicine: : In biological and medical research, this compound is used as a staining agent to visualize and study various biological samples .
Industry: : Apart from its use in dyeing, this compound is also employed in the preparation of inks, paints, and food colorants . It is used to add orange-red or red color to products such as candy, beverages, and jams .
Mechanism of Action
The mechanism of action of Acid Orange 154 involves its interaction with specific molecular targets and pathways. As a dye, it binds to various substrates, imparting color through a process that involves the absorption and reflection of light . The exact molecular targets and pathways depend on the specific application and the nature of the substrate being dyed .
Comparison with Similar Compounds
Similar Compounds: : Similar compounds to Acid Orange 154 include other acid dyes such as Acid Orange 7, Acid Orange 10, and Acid Orange 24 .
Uniqueness: : this compound is unique due to its specific chemical structure, which imparts distinct color properties and solubility characteristics . It has higher solubility in water under acidic conditions and lower solubility under alkaline conditions, making it suitable for various dyeing applications .
Properties
CAS No. |
133556-24-8 |
|---|---|
Molecular Formula |
C8H11N2OP |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(2R,3S,4S,5R)-3-hydroxy-4-(oxan-2-yloxy)-5-(oxan-2-yloxymethyl)oxolan-2-yl]pyrimidine-2,4-dione](/img/structure/B1176812.png)
![4-methoxy-3,5-dimethyl-6-[(1E,3E)-3-methyl-4-(4-nitrophenyl)buta-1,3-dienyl]pyran-2-one](/img/structure/B1176822.png)
